Cas no 106808-15-5 (3-Phenyl-5-[(phenylsulfonyl)methyl]isoxazole)

3-Phenyl-5-[(phenylsulfonyl)methyl]isoxazole structure
106808-15-5 structure
Product Name:3-Phenyl-5-[(phenylsulfonyl)methyl]isoxazole
CAS No:106808-15-5
MF:C16H13NO3S
MW:299.344322919846
CID:2872745
PubChem ID:1479607
Update Time:2025-04-21

3-Phenyl-5-[(phenylsulfonyl)methyl]isoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(benzenesulfonylmethyl)-3-phenyl-1,2-oxazole
    • 5-[(benzenesulfonyl)methyl]-3-phenyl-1,2-oxazole
    • SMR000335214
    • CHEMBL1580743
    • 5M-351S
    • DTXSID001332589
    • AKOS005095575
    • 106808-15-5
    • MLS000721737
    • HMS2679I14
    • 3-Phenyl-5-[(phenylsulfonyl)methyl]isoxazole
    • Inchi: 1S/C16H13NO3S/c18-21(19,15-9-5-2-6-10-15)12-14-11-16(17-20-14)13-7-3-1-4-8-13/h1-11H,12H2
    • InChI Key: QEFSRJFPQNHKSL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC1=CC(C2C=CC=CC=2)=NO1)(=O)=O

Computed Properties

  • Exact Mass: 299.06161445Da
  • Monoisotopic Mass: 299.06161445Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 68.6Ų
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